(S,S)-(-)-2,2'-Bis[(R)-(N,N-dimethylamino)(phenyl)methyl]-1,1'-di[bis(3,5-dimethyl-4-methoxyphenyl)phosphino]ferrocene, 97%

• IUPAC Name: 1-[2-bis(4-methoxy-3,5-dimethylphenyl)phosphanylcyclopentyl]-N,N-dimethyl-1-phenylmethanamine;iron
• InChI: InChI=1S/2C32H42NO2P.Fe/c2*1-21-17-26(18-22(2)31(21)34-7)36(27-19-23(3)32(35-8)24(4)20-27)29-16-12-15-28(29)30(33(5)6)25-13-10-9-11-14-25;/h2*9-11,13-14,17-20,28-30H,12,15-16H2,1-8H3
• InChI Key: JLZZZSGLLNEMEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)C)P(C2CCCC2C(C3=CC=CC=C3)N(C)C)C4=CC(=C(C(=C4)C)OC)C.CC1=CC(=CC(=C1OC)C)P(C2CCCC2C(C3=CC=CC=C3)N(C)C)C4=CC(=C(C(=C4)C)OC)C.[Fe]
• Molecular Formula: C64H84FeN2O4P2
• Molecular Weight: 1063.2 g/mol

Description

(S,S)-(-)-2,2'-Bis[(R)-(N,N-dimethylamino)(phenyl)methyl]-1,1'-di[bis(3,5-dimethyl-4-methoxyphenyl)phosphino]ferrocene, 97% is a useful research compound. Its molecular formula is C64H84FeN2O4P2 and its molecular weight is 1063.2 g/mol. The purity is usually 95%.
The exact mass of the compound (S,S)-(-)-2,2'-Bis[(R)-(N,N-dimethylamino)(phenyl)methyl]-1,1'-di[bis(3,5-dimethyl-4-methoxyphenyl)phosphino]ferrocene, 97% is 1062.525569 g/mol and the complexity rating of the compound is 611. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalysis in Asymmetric Hydrogenation

The compound has been utilized in the field of catalysis, particularly in asymmetric hydrogenation. Studies have shown that ligands based on ferrocene, such as (S,S)-(-)-2,2'-Bis[(R)-(N,N-dimethylamino)(phenyl)methyl]-1,1'-di[bis(3,5-dimethyl-4-methoxyphenyl)phosphino]ferrocene, exhibit excellent enantioselectivity in the hydrogenation of various olefins and ketones (Maienza, Wörle, Steffanut, Mezzetti, & Spindler, 1999).

Chiral Ferrocenylphosphines in Asymmetric Synthesis

These compounds are also significant in asymmetric synthesis. Chiral ferrocenylphosphines, which include the aforementioned compound, have been used as ligands in transition metal complex catalyzed asymmetric reactions. They have shown effectiveness in various synthetic applications due to their unique chiral and electronic properties (Hayashi, Mise, Fukushima, Kagotani, Nagashima, Hamada, Matsumoto, Kawakami, Konishi, Yamamoto, & Kumada, 1980).

Role in P-Chiral Bidentate Phosphine Ligands

These types of ferrocene derivatives are used in creating P-chiral bidentate phosphine ligands. These ligands have applications in asymmetric catalysis, demonstrating effectiveness in reactions such as allylic alkylation, where they can induce high levels of asymmetric induction (Nettekoven, Widhalm, Kamer, & Leeuwen, 1997).

In Organometallic Synthesis and Coordination Chemistry

These compounds are also relevant in the synthesis of organometallic compounds and coordination chemistry. They serve as building blocks for synthesizing complex structures with potential applications in catalysis and material science. For example, their coordination behavior with transition metals such as palladium and gold has been studied, revealing their versatility in forming different types of metal complexes (Schulz, Císařová, & Štěpnička, 2012).